71-52-3

Bicarbonate

Usually In Stock

• CAS RN:
• 71-52-3

• Formula:
• CHO3-

• InChI:
• InChI=1S/CH2O3/c2-1(3)4/h(H2,2,3,4)/p-1

• InChIKey:
• BVKZGUZCCUSVTD-UHFFFAOYSA-M

• Hydrogencarbonate is the carbon oxoanion resulting from the removal of a proton from carbonic acid. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a mouse metabolite and a cofactor. It is a conjugate base of a carbonic acid. It is a conjugate acid of a carbonate.
  Hydrogen carbonate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  The mechanism of action of bicarbonate ion is as an Alkalinizing Activity.
  Bicarbonate Ion is a polyatomic ion whose formula is HCO3-.
  Inorganic salts that contain the -HCO3 radical. They are an important factor in determining the pH of the blood and the concentration of bicarbonate ions is regulated by the kidney. Levels in the blood are an index of the alkali reserve or buffering capacity.
  See also: Sodium Bicarbonate (active moiety of);  ...

Aziridinecarboxylic acid, isopropyl ester

Usually In Stock

• CAS RN:
• 671-52-3

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-5(2)9-6(8)7-3-4-7/h5H,3-4H2,1-2H3

• InChIKey:
• QRHKUWPDXPZWDX-UHFFFAOYSA-N

• Aziridinecarboxylic acid, isopropyl ester is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.

1H-Pyrazolo[4,3-c]pyridine

In Stock

• CAS RN:
• 271-52-3

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine, also known as 1H-Pyrazolo[4,3-c]pyridine, is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.12 g/mol. The purity is usually 95%.

2-(2-Methylpropoxy)ethyl 2-phenylacetate

Usually In Stock

• CAS RN:
• 5471-52-3

• Formula:
• C14H20O3

• InChI:
• InChI=1S/C14H20O3/c1-12(2)11-16-8-9-17-14(15)10-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3

• InChIKey:
• PWTZLPZAMBTJGN-UHFFFAOYSA-N

• 2-(2-Methylpropoxy)ethyl 2-phenylacetate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.

3-methyl-2,4-dioxoimidazolidine-1-carbonyl chloride

Usually In Stock

• CAS RN:
• 68471-52-3

• Formula:
• C5H5ClN2O3

• InChI:
• InChI=1S/C5H5ClN2O3/c1-7-3(9)2-8(4(6)10)5(7)11/h2H2,1H3

• InChIKey:
• VBYVDRYZQYETQS-UHFFFAOYSA-N

• 3-methyl-2,4-dioxoimidazolidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C5H5ClN2O3 and its molecular weight is 176.56 g/mol. The purity is usually 95%.

N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]-3-phenylpropanamide

• CAS RN:
• 71971-52-3

• Formula:
• C23H22N2O

• InChI:
• InChI=1S/C23H22N2O/c26-23(15-14-18-8-2-1-3-9-18)24-20-11-5-7-13-22(20)25-17-16-19-10-4-6-12-21(19)25/h1-13H,14-17H2,(H,24,26)

• InChIKey:
• DJYRLKNZFWQHBN-UHFFFAOYSA-N

• N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]-3-phenylpropanamide is a useful research compound. Its molecular formula is C23H22N2O and its molecular weight is 342.4 g/mol. The purity is usually 95%.

2,2,2-trichloro-1-(4,5-dibromo-1H-pyrrol-2-yl)ethanone

In Stock

• CAS RN:
• 50371-52-3

• Formula:
• C6H2Br2Cl3NO

• InChI:
• InChI=1S/C6H2Br2Cl3NO/c7-2-1-3(12-5(2)8)4(13)6(9,10)11/h1,12H

• InChIKey:
• UPHLPKSZCXJTRC-UHFFFAOYSA-N

• 2,2,2-trichloro-1-(4,5-dibromo-1H-pyrrol-2-yl)ethanone is a useful research compound. Its molecular formula is C6H2Br2Cl3NO and its molecular weight is 370.2 g/mol. The purity is usually 95%.

Trichloro{[4-(chloromethyl)phenyl]methyl}silane

• CAS RN:
• 76371-52-3

• Formula:
• C8H8Cl4Si

• InChI:
• InChI=1S/C8H8Cl4Si/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,5-6H2

• InChIKey:
• QOUJYSRCDNANNE-UHFFFAOYSA-N

• Trichloro{[4-(chloromethyl)phenyl]methyl}silane is a useful research compound. Its molecular formula is C8H8Cl4Si and its molecular weight is 274.0 g/mol. The purity is usually 95%.

6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-

• CAS RN:
• 55371-52-3

• Formula:
• C17H17N2+

• InChI:
• InChI=1S/C17H16N2/c1-2-12-7-8-16-17-14(9-10-19(16)11-12)13-5-3-4-6-15(13)18-17/h3-8,11H,2,9-10H2,1H3/p+1

• InChIKey:
• DAGPUIPHACXCSU-UHFFFAOYSA-O

• 6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-, also known as 6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-, is a useful research compound. Its molecular formula is C17H17N2+ and its molecular weight is 249.33 g/mol. The purity is usually 95%.

2-Amino-6-bromo-4H-benzo[D][1,3]oxazin-4-one

Usually In Stock

• CAS RN:
• 885271-52-3

• Formula:
• C8H5BrN2O2

• InChI:
• InChI=1S/C8H5BrN2O2/c9-4-1-2-6-5(3-4)7(12)13-8(10)11-6/h1-3H,(H2,10,11)

• InChIKey:
• YHHDIEUCARUVDS-UHFFFAOYSA-N

• 2-Amino-6-bromo-4H-benzo[D][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.

N1-(4-fluorobenzyl)-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-52-3

• Formula:
• C21H24FN3O6S

• InChI:
• InChI=1S/C21H24FN3O6S/c1-30-17-7-9-18(10-8-17)32(28,29)25-11-2-12-31-19(25)14-24-21(27)20(26)23-13-15-3-5-16(22)6-4-15/h3-10,19H,2,11-14H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• UNQXHSBATWKWMU-UHFFFAOYSA-N

• N1-(4-fluorobenzyl)-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H24FN3O6S and its molecular weight is 465.5. The purity is usually 95%.

7-[(3,4-Dichlorophenyl)methyl]-8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione

Usually In Stock

• CAS RN:
• 893971-52-3

• Formula:
• C22H27Cl2N5O2

• InChI:
• InChI=1S/C22H27Cl2N5O2/c1-13-7-14(2)10-28(9-13)12-18-25-20-19(21(30)27(4)22(31)26(20)3)29(18)11-15-5-6-16(23)17(24)8-15/h5-6,8,13-14H,7,9-12H2,1-4H3

• InChIKey:
• UYBYPXHRXYZFBI-UHFFFAOYSA-N

• 7-[(3,4-Dichlorophenyl)methyl]-8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione is a useful research compound. Its molecular formula is C22H27Cl2N5O2 and its molecular weight is 464.39. The purity is usually 95%.

3-(2,4-Dichlorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-52-3

• Formula:
• C11H6Cl2OS

• InChI:
• InChI=1S/C11H6Cl2OS/c12-8-1-2-9(10(13)5-8)11(14)7-3-4-15-6-7/h1-6H

• InChIKey:
• YQPQMZNFHXITMY-UHFFFAOYSA-N

• 3-(2,4-Dichlorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6Cl2OS and its molecular weight is 257.1 g/mol. The purity is usually 95%.

5H-Oxireno[c]benzofuran, hexahydro-, (1a-alpha-,3a-bta-,7aS*)- (9CI)

• CAS RN:
• 152771-52-3

• Formula:
• C8H12O2

• InChI:
• InChI=1S/C8H12O2/c1-2-4-8-6(3-1)9-5-7(8)10-8/h6-7H,1-5H2

• InChIKey:
• MZCOEIICNYTWON-UHFFFAOYSA-N

• 5H-Oxireno[c]benzofuran, hexahydro-, (1a-alpha-,3a-bta-,7aS*)- (9CI), also known as 5H-Oxireno[c]benzofuran, hexahydro-, (1a-alpha-,3a-bta-,7aS*)- (9CI), is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.182. The purity is usually 95%.

Methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

In Stock

• CAS RN:
• 327071-52-3

• Formula:
• C16H21NO5S

• InChI:
• InChI=1S/C16H21NO5S/c1-3-22-13(19)9-8-12(18)17-15-14(16(20)21-2)10-6-4-5-7-11(10)23-15/h3-9H2,1-2H3,(H,17,18)

• InChIKey:
• YTULSHQTVAGQDI-UHFFFAOYSA-N

• Methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H21NO5S and its molecular weight is 339.41. The purity is usually 95%.

N-(2-ethoxyphenyl)-6-(4-fluorophenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide

• CAS RN:
• 372971-52-3

• Formula:
• C20H20FN3O2S

• InChI:
• InChI=1S/C20H20FN3O2S/c1-3-26-16-7-5-4-6-15(16)23-19(25)17-12(2)22-20(27)24-18(17)13-8-10-14(21)11-9-13/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,27)

• InChIKey:
• PELKUJBUNHQPMC-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-6-(4-fluorophenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20FN3O2S and its molecular weight is 385.5g/mol. The purity is usually 95%.

3,4,5-triethoxy-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)benzamide

In Stock

• CAS RN:
• 393571-52-3

• Formula:
• C18H25N3O4S2

• InChI:
• InChI=1S/C18H25N3O4S2/c1-6-23-13-9-12(10-14(24-7-2)15(13)25-8-3)16(22)19-17-20-21-18(27-17)26-11(4)5/h9-11H,6-8H2,1-5H3,(H,19,20,22)

• InChIKey:
• QHSWTDRBKFWMOF-UHFFFAOYSA-N

• 3,4,5-triethoxy-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H25N3O4S2 and its molecular weight is 411.54. The purity is usually 95%.

Ethyl 3-amino-5-methylhexanoate hydrochloride

In Stock

• CAS RN:
• 864871-52-3

• Formula:
• C9H20ClNO2

• InChI:
• InChI=1S/C9H19NO2.ClH/c1-4-12-9(11)6-8(10)5-7(2)3;/h7-8H,4-6,10H2,1-3H3;1H

• InChIKey:
• AIHZNXKXHTVWJP-UHFFFAOYSA-N

• Ethyl 3-amino-5-methylhexanoate hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO2 and its molecular weight is 209.71 g/mol. The purity is usually 95%.

Disodium;8-amino-5-[(5-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-2-sulfonate

• CAS RN:
• 107471-52-3

• Formula:
• C20H13N3Na2O6S2

• InChI:
• InChI=1S/C20H15N3O6S2.2Na/c21-18-8-9-19(16-7-5-14(11-17(16)18)30(24,25)26)23-22-13-4-6-15-12(10-13)2-1-3-20(15)31(27,28)29;;/h1-11H,21H2,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2

• InChIKey:
• SWCGEBCDFBHIBT-UHFFFAOYSA-L

• Disodium;8-amino-5-[(5-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-2-sulfonate is a useful research compound. Its molecular formula is C20H13N3Na2O6S2 and its molecular weight is 501.4 g/mol. The purity is usually 95%.

Anisole-13C6

In Stock

• CAS RN:
• 152571-52-3

• Formula:
• C7H8O

• InChI:
• InChI=1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2+1,3+1,4+1,5+1,6+1,7+1

• InChIKey:
• RDOXTESZEPMUJZ-WBJZHHNVSA-N

• Labeled Anisole. Anisole is used in perfumery.
  
  

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide

In Stock

• CAS RN:
• 1006971-52-3

• Formula:
• C24H21N5O4

• InChI:
• InChI=1S/C24H21N5O4/c30-22(9-7-17-6-8-20-21(12-17)33-16-32-20)25-10-11-29-23-19(13-27-29)24(31)28(15-26-23)14-18-4-2-1-3-5-18/h1-9,12-13,15H,10-11,14,16H2,(H,25,30)/b9-7-

• InChIKey:
• PRVPWEYAKZIEAT-CLFYSBASSA-N

• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.463. The purity is usually 95%.

2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide

In Stock

• CAS RN:
• 1014071-52-3

• Formula:
• C18H22N6O2S

• InChI:
• InChI=1S/C18H22N6O2S/c1-23-11-14(17(22-23)26-3)16-20-21-18(24(16)2)27-12-15(25)19-10-9-13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3,(H,19,25)

• InChIKey:
• ZPQGHPJQIQTENG-UHFFFAOYSA-N

• 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C18H22N6O2S and its molecular weight is 386.47. The purity is usually 95%.

tert-Butyl (8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate hydrochloride

In Stock

• CAS RN:
• 2219371-52-3

• Formula:
• C13H25ClN2O3

• InChI:
• InChI=1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-10-8-13(14-9-10)4-6-17-7-5-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H

• InChIKey:
• VPUAFMZZGVHITD-UHFFFAOYSA-N

• Tert-Butyl (8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate hydrochloride is a useful research compound. Its molecular formula is C13H25ClN2O3 and its molecular weight is 292.8. The purity is usually 95%.

N-[4-[[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]phenyl]acetamide

Usually In Stock

• CAS RN:
• 2379971-52-3

• Formula:
• C21H24F3N3O2

• InChI:
• InChI=1S/C21H24F3N3O2/c1-15(28)25-18-7-5-16(6-8-18)13-27-11-9-17(10-12-27)14-29-20-4-2-3-19(26-20)21(22,23)24/h2-8,17H,9-14H2,1H3,(H,25,28)

• InChIKey:
• AQARTLIBPMQSAG-UHFFFAOYSA-N

• N-[4-[[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]phenyl]acetamide is a useful research compound. Its molecular formula is C21H24F3N3O2 and its molecular weight is 407.437. The purity is usually 95%.

Lauroyl-d3-L-carnitine Hydrochloride

Usually In Stock

• CAS RN:
• 1297271-52-3

• Formula:
• C19H38ClNO4

• InChI:
• InChI=1S/C19H37NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-19(23)24-17(15-18(21)22)16-20(2,3)4;/h17H,5-16H2,1-4H3;1H/t17-;/m1./s1/i1D3;

• InChIKey:
• PDBBUDRTWRVCFN-AXKUZGSUSA-N

• Lauroyl-d3-L-carnitine Hydrochloride, also known as Lauroyl-d3-L-carnitine Hydrochloride, is a useful research compound. Its molecular formula is C19H38ClNO4 and its molecular weight is 383.0 g/mol. The purity is usually 95%.

Ethyl 3-amino-5-methylhexanoate hydrochloride

• CAS RN:
• 864871-52-3; 90726-94-6

• Formula:
• C9H20ClNO2

• InChI:
• InChI=1S/C9H19NO2.ClH/c1-4-12-9(11)6-8(10)5-7(2)3;/h7-8H,4-6,10H2,1-3H3;1H

• InChIKey:
• AIHZNXKXHTVWJP-UHFFFAOYSA-N

• Ethyl 3-amino-5-methylhexanoate hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO2 and its molecular weight is 209.71. The purity is usually 95%.

1H-Pyrazolo[4,3-c]pyridine

• CAS RN:
• 271-49-8; 271-50-1; 271-52-3

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.127. The purity is usually 95%.